Cas no 2228814-47-7 (2-chloro-3-(hydrazinylmethyl)-6-methylpyridine)

• Product Name: 2-chloro-3-(hydrazinylmethyl)-6-methylpyridine
• CAS No: 2228814-47-7
• MF: C₇H₁₀ClN₃
• MW: 171.627399921417
• CID: 6236524
• PubChem ID: 165660305
• Update Time: 2025-09-28

2-chloro-3-(hydrazinylmethyl)-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-(hydrazinylmethyl)-6-methylpyridine
• 2228814-47-7
• EN300-1980101

• Inchi： 1S/C7H10ClN3/c1-5-2-3-6(4-10-9)7(8)11-5/h2-3,10H,4,9H2,1H3
• InChI Key： OUZYFDSNZHJALC-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C)=N1)CNN

Computed Properties

• Exact Mass: 171.0563250g/mol
• Monoisotopic Mass: 171.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 50.9Ų

Additional information on 2-chloro-3-(hydrazinylmethyl)-6-methylpyridine

Recent Advances in the Study of 2-chloro-3-(hydrazinylmethyl)-6-methylpyridine (CAS: 2228814-47-7)

2-chloro-3-(hydrazinylmethyl)-6-methylpyridine (CAS: 2228814-47-7) is a novel chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of pharmacologically active molecules. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug discovery and development.

The compound's unique structure, featuring a hydrazinylmethyl group and a chloro substituent on a pyridine ring, makes it a promising candidate for the development of new therapeutic agents. Recent publications have explored its role as a building block in the synthesis of heterocyclic compounds, which are often central to the design of drugs targeting various diseases, including cancer, infectious diseases, and neurological disorders. The hydrazine moiety, in particular, has been shown to enhance the compound's reactivity and ability to form stable complexes with biological targets.

In a recent study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of 2-chloro-3-(hydrazinylmethyl)-6-methylpyridine using a multi-step reaction sequence. The study reported a high yield and purity of the compound, which is critical for its subsequent use in drug development. The authors also investigated the compound's stability under various conditions, providing valuable insights into its handling and storage requirements.

Another significant development involves the exploration of 2-chloro-3-(hydrazinylmethyl)-6-methylpyridine as a precursor for the synthesis of kinase inhibitors. Kinases are a major class of drug targets, and the ability to modulate their activity is of great interest in oncology and other therapeutic areas. Preliminary data suggest that derivatives of this compound exhibit promising inhibitory activity against specific kinase isoforms, opening new avenues for the development of targeted therapies.

Furthermore, the compound's potential in antimicrobial applications has been investigated. A recent study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of 2-chloro-3-(hydrazinylmethyl)-6-methylpyridine displayed significant activity against a range of bacterial and fungal pathogens. These findings underscore the compound's versatility and its potential to address the growing challenge of antimicrobial resistance.

In conclusion, 2-chloro-3-(hydrazinylmethyl)-6-methylpyridine (CAS: 2228814-47-7) represents a valuable tool in medicinal chemistry, with diverse applications in drug discovery. Its synthetic accessibility, coupled with its biological activity, makes it a compound of interest for further research. Future studies should focus on optimizing its derivatives for enhanced efficacy and selectivity, as well as exploring its potential in other therapeutic areas. The ongoing research on this compound holds promise for the development of novel treatments for a variety of diseases.